Cas no 355814-64-1 (N-(2-Nitrobenzyl)cyclopentanamine)
355814-64-1 structure
Product Name:N-(2-Nitrobenzyl)cyclopentanamine
CAS No:355814-64-1
MF:C12H16N2O2
MW:220.267642974854
CID:1085640
PubChem ID:792701
Update Time:2025-04-20
N-(2-Nitrobenzyl)cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Nitrobenzyl)cyclopentanamine
- N-(2-nitrobenzyl)cyclopentanamine(SALTDATA: HBr)
- N-[(2-nitrophenyl)methyl]cyclopentanamine
- AC1LGD0B
- CTK4H4825
- Cyclopentyl-(2-nitro-benzyl)-amine
- MolPort-001-505-267
- Oprea1_008123
- Oprea1_612581
- STK145957
- DTXSID90355157
- AKOS000252950
- Cambridge id 5571297
- AB00089761-01
- 355814-64-1
- CHEMBRDG-BB 5571297
- DB-213906
- N-CYCLOPENTYL-N-(2-NITROBENZYL)AMINE
- SB79764
-
- Inchi: 1S/C12H16N2O2/c15-14(16)12-8-4-1-5-10(12)9-13-11-6-2-3-7-11/h1,4-5,8,11,13H,2-3,6-7,9H2
- InChI Key: JMTSOBGTJCORHV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1CNC1CCCC1)=O
Computed Properties
- Exact Mass: 220.12100
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 340.2±17.0 °C at 760 mmHg
- Flash Point: 159.5±20.9 °C
- PSA: 57.85000
- LogP: 3.54110
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
N-(2-Nitrobenzyl)cyclopentanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-Nitrobenzyl)cyclopentanamine Customs Data
- HS CODE:2921499090
- Customs Data:
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-(2-Nitrobenzyl)cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM305560-1g |
N-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 95% | 1g |
$489 | 2021-06-15 | |
| Chemenu | CM305560-5g |
N-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 95% | 5g |
$1332 | 2021-06-15 | |
| Chemenu | CM305560-1g |
N-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 95% | 1g |
$489 | 2023-01-19 | |
| Chemenu | CM305560-5g |
N-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 95% | 5g |
$1332 | 2023-01-19 | |
| TRC | N926563-50mg |
N-(2-nitrobenzyl)cyclopentanamine |
355814-64-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926563-100mg |
N-(2-nitrobenzyl)cyclopentanamine |
355814-64-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N926563-500mg |
N-(2-nitrobenzyl)cyclopentanamine |
355814-64-1 | 500mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734289-1g |
n-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 98% | 1g |
¥5491.00 | 2024-05-17 | |
| Crysdot LLC | CD12079497-1g |
N-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 95+% | 1g |
$518 | 2024-07-24 | |
| Crysdot LLC | CD12079497-5g |
N-(2-Nitrobenzyl)cyclopentanamine |
355814-64-1 | 95+% | 5g |
$1414 | 2024-07-24 |
N-(2-Nitrobenzyl)cyclopentanamine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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